(R)-1-(5-fluoropyridin-2-yl)ethanamine

• IUPAC Name: (1R)-1-(5-fluoropyridin-2-yl)ethanamine
• InChI: InChI=1S/C7H9FN2/c1-5(9)7-3-2-6(8)4-10-7/h2-5H,9H2,1H3/t5-/m1/s1
• InChI Key: KNKRMCSSVBSDNL-RXMQYKEDSA-N
• Canonical SMILES: CC(C1=NC=C(C=C1)F)N
• Isomeric SMILES: C[C@H](C1=NC=C(C=C1)F)N
• Molecular Formula: C7H9FN2
• Molecular Weight: 140.16 g/mol
• CAS No.: 924307-99-3

Description

“®-1-(5-fluoropyridin-2-yl)ethanamine” is a chemical compound with the CAS Number 561297-96-9.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the selective fluorination of 4-substituted 2-aminopyrimidine derivatives with Selectfluor in the presence of Ag2CO3 has been presented. This method gives 4-substituted 5-fluoro-2-aminopyrimidines in fair to high yields with excellent regioselectivities.

Physical and Chemical Properties Analysis

The physical and chemical properties of “®-1-(5-fluoropyridin-2-yl)ethanamine” such as melting point, boiling point, density, molecular formula, molecular weight, and other physical properties can be found in resources like ChemicalBook.

Synthesis routes and methods I

Procedure details

A mixture of 5N aqueous NaOH solution (5 mL) and N-(1-(5-fluoropyridin-2-yl)ethyl)acetamide (180 mg, 0.4 mmol) was heated under reflux conditions for 12-16 h. After completion of the reaction, the reaction mixture was cooled to a temperature of 20-35° C. The reaction mixture was extracted with DCM, dried over anhydrous sodium sulphate and concentrated under reduced pressure to afford 45 mg of the title compound as a yellow liquid.

Synthesis routes and methods II

Procedure details

2-(1-Azidoethyl)-5-fluoropyridine (Method 3; 7.7 g, 46.3 mmol) and Pd (10 wt. %, dry basis, on activated carbon, 2.47 g, 2.32 mmol) in methanol (20 ml) was placed under H2 for 4 hours. The reaction was then evacuated, flushed with N2, filtered, washed with MeOH (3×30 ml), and concentrated to give the title compound as pale yellow oil (6.40 g, 99%). 1H NMR (400 MHz) 8.45 (d, J=2.8 Hz, 1H), 7.67 (ddd, J=2.8, 2.8 and 2.8 Hz, 1H), 7.54 (m, 1H), 4.01 (q, J=6.8 Hz, 1H), 1.97 (b, 2H), 1.27 (d, J=6.8 Hz, 3H).